Cas no 487-26-3 (Flavanone)

• Product Name: Flavanone
• CAS No: 487-26-3
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• MDL: MFCD00006841
• CID: 82353
• PubChem ID: 10251
• Update Time: 2025-04-18

Flavanone Chemical and Physical Properties

Names and Identifiers

• 2-Phenylchroman-4-one
• 2,3-dihydro-2-phenyl-4h-1-benzopyran-4-on
• 2,3-Dihydro-2-phenyl-4H-1-benzopyran-4-one
• 2-Phenyl-4-chromanone
• 4-Flavanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-2-phenyl-
• dl-Flavanone
• Flavanone
• 2,3-Dihydro-2-Phenyl-4H-Benzopyran-4-One
• 2-phenyl-2,3-dihydrochromen-4-one
• FLAVANONE(P)
• FLAVANONE(RG)
• 2,3-Dihydroflavone
• 2-phenyl-2,3-dihydro-4H-chromen-4-one
• 2-Phenyl-chroman-4-one
• 2-Phenylchromanone
• rac-2-phenyl-3,4-dihydro-2H-chromen-4-one
• (±)-Flavanone
• 2-Phenyl-3,4-dihydro-2H-benzopyran-4-one
• 2-Phenyl-3,4-dihydrobenzopyran-4-one
• NSC 50393
• 4H-1-Benzopyran-4-one, 2,3-dihydro-2-phenyl-
• 2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• MLS002667384
• ZONYXWQDUYMKFB-UHFFFAOYSA-N
• NSC50393
• FLA
• 487-26-3
• MEGxp0_001684
• SCHEMBL19745
• Z57085783
• NCGC00095802-02
• FT-0668547
• NSC-50393
• SPBio_000189
• EINECS 207-654-8
• AKOS000120276
• InChI=1/C15H12O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,15H,10H2
• (2RS)-2-Phenyl-2,3-dihydro-4H-1-benzopyran-4-one
• KBioSS_000501
• 2-Phenyl-2,3-dihydro-4H-chromen-4-one #
• BRN 0183227
• Spectrum5_000491
• AKOS016040110
• FT-0618436
• MLS002207195
• GTPL408
• Spectrum3_000174
• FLAVANONE, (+/-)-
• KBioGR_002111
• KBio3_001167
• SpecPlus_000724
• L000786
• SMR001306759
• F19539
• KBio1_001764
• MFCD00006841
• NCGC00095802-03
• HY-N7128
• F0255
• NCGC00095802-01
• SY049235
• flavan-4-one
• BRD-A07824748-001-03-4
• AM10046
• ACon1_002246
• EU-0012871
• NS00007587
• Propafenone Hydrochloride Imp. H (EP); Propafenone Imp. H (EP); (2RS)-2-Phenyl-2,3-dihydro-4H-1-benzopyran-4-one; Propafenone Hydrochloride Impurity H; Propafenone Impurity H
• AS-48159
• SR-01000500943
• KBio2_003069
• (+/-)-flavanone
• EN300-17915
• PROPAFENONE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
• BSPBio_001667
• 2-phenyl-2
• Spectrum2_000205
• BDBM50051358
• KBio2_000501
• Propafenone IMpurity H (EP/BP/USP)
• 4H-1-Benzopyran-4-one,3-dihydro-2-phenyl-
• Flavone, 2,3-dihydro-
• Flavanone, 98%
• CCG-21177
• KBio2_005637
• UNII-WX22P730FB
• Spectrum4_001646
• s3679
• FLAVANONE (3,3-D2)
• C00766
• DTXSID9022318
• DivK1c_006820
• Oprea1_401736
• NCI60_004213
• CHEMBL274318
• SPECTRUM200343
• CS-0030762
• WX22P730FB
• F4C11F5A-DFFA-4E0E-BCC9-2FD60204B2DD
• SR-01000500943-1
• Q27077305
• ZONYXWQDUYMKFB-UHFFFAOYSA-
• 5-17-10-00480 (Beilstein Handbook Reference)
• Spectrum_000081
• BRD-A07824748-001-02-6
• NCGC00095802-05
• CHEBI:5070
• DTXCID302318
• Flavanone-d5
• PROPAFENONE HYDROCHLORIDE IMPURITY H (EP IMPURITY)
• STL373060
• a flavanone
• phenylchroman-4-one
• DA-53215
• (+-)-flavanone
• BBL027613
• (2R)-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one

• MDL： MFCD00006841
• Inchi： 1S/C15H12O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-9,15H,10H2
• InChI Key： ZONYXWQDUYMKFB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1C1C=CC=CC=1)=O
• BRN： 0183227

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.90 g/cm3
• Melting Point: 75.0 to 78.0 deg-C
• Boiling Point: 305.66°C (rough estimate)
• Flash Point: 181.9 °C
• Refractive Index: 1.4360 (estimate)
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 26.30000
• LogP: 3.39310
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Flavanone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S36/37/39-S26
• RTECS：LK6906500
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Other Chemical Reagents